Cas no 866866-43-5 (5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine
• CAS No: 866866-43-5
• MF: C₂₇H₂₆N₂O₃S₂
• MW: 490.636944293976
• CID: 6285407
• PubChem ID: 2144822
• Update Time: 2025-11-02

5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine
• [3-amino-4-(benzenesulfonyl)-5-(2,6-diethylanilino)thiophen-2-yl]-phenylmethanone
• F1607-0053
• 866866-43-5
• (3-amino-5-((2,6-diethylphenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(phenyl)methanone
• AKOS001850069

• Inchi： 1S/C27H26N2O3S2/c1-3-18-14-11-15-19(4-2)23(18)29-27-26(34(31,32)21-16-9-6-10-17-21)22(28)25(33-27)24(30)20-12-7-5-8-13-20/h5-17,29H,3-4,28H2,1-2H3
• InChI Key： KZHAMMYFRRIPLL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(=C(C(C2C=CC=CC=2)=O)SC=1NC1C(=CC=CC=1CC)CC)N)(=O)=O

Computed Properties

• Exact Mass: 490.13848504g/mol
• Monoisotopic Mass: 490.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine

Research Brief on 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine (CAS: 866866-43-5)

The compound 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine (CAS: 866866-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a thiophene core substituted with benzoyl and benzenesulfonyl groups, as well as a diethylphenylamine moiety. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for drug development. Computational modeling and in vitro assays have demonstrated its high affinity for certain kinase enzymes, suggesting potential applications in oncology and inflammatory diseases.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. This improvement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, enabling the identification of analogs with enhanced potency and selectivity.

In terms of biological activity, preliminary in vivo studies have shown that 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine exhibits promising anti-proliferative effects in various cancer cell lines. Mechanistic studies indicate that it may act through the inhibition of key signaling pathways involved in cell cycle regulation and apoptosis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with results suggesting a potential dual therapeutic role.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research efforts are focused on further optimizing the compound's pharmacokinetic properties and evaluating its efficacy in more complex disease models.

In conclusion, 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-diethylphenyl)thiophene-2,4-diamine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Continued investigation into its mechanisms of action and therapeutic potential will be crucial for translating these findings into clinical applications.